Cas no 2172144-89-5 (2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid)

• Product Name: 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid
• CAS No: 2172144-89-5
• MF: C₂₇H₃₃N₃O₅
• MW: 479.568027257919
• CID: 6246373
• PubChem ID: 165552394
• Update Time: 2025-05-20

2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid
• EN300-1484059
• 2-{4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperazin-1-yl}acetic acid
• 2172144-89-5

• Inchi： 1S/C27H33N3O5/c1-19(10-11-25(31)30-14-12-29(13-15-30)17-26(32)33)16-28-27(34)35-18-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,19,24H,10-18H2,1H3,(H,28,34)(H,32,33)
• InChI Key： RXWWWNXVPHYWCN-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CCC(N1CCN(CC(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.24202116g/mol
• Monoisotopic Mass: 479.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid

Introduction to 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic Acid (CAS No. 2172144-89-5)

2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid, identified by its CAS number 2172144-89-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a piperazine moiety and an acetic acid side chain. The presence of these functional groups makes it a promising candidate for further exploration in drug discovery, particularly in the context of modulating biological pathways relevant to neurological and metabolic disorders.

The piperazine core is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to interact with various biological targets. In particular, piperazine derivatives have been extensively studied for their potential in treating conditions such as depression, anxiety, and epilepsy. The fluoren-9-ylmethoxycarbonyl group attached to the piperazine ring introduces additional complexity, which may enhance binding affinity and selectivity when interacting with biological receptors. This structural feature is particularly intriguing from a chemical biology perspective, as it allows for fine-tuning of physicochemical properties such as solubility and metabolic stability.

The acetic acid moiety at the terminal position of the molecule suggests potential for further derivatization, enabling the synthesis of analogs with tailored pharmacological profiles. This flexibility is crucial in drug design, as it allows researchers to optimize both potency and pharmacokinetic properties. Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their binding interactions with target proteins, making molecules like 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid more accessible for virtual ligand screening and experimental validation.

Current research in the field of neuropharmacology has highlighted the importance of modulating neurotransmitter systems associated with cognitive function and mood regulation. The structural features of 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid position it as a potential lead compound for investigating its effects on serotonin and dopamine receptors, which are implicated in conditions ranging from depression to Parkinson's disease. Preliminary studies have suggested that derivatives of this class may exhibit inhibitory or modulatory effects on these targets, although further experimental validation is necessary.

In addition to its potential applications in central nervous system disorders, this compound may also be relevant in the treatment of metabolic diseases. The interaction between central nervous system and peripheral organs, such as the liver and adipose tissue, underscores the need for multifaceted therapeutic strategies. The fluoren-9-ylmethoxycarbonyl group could serve as a scaffold for developing molecules that influence neuroendocrine pathways involved in glucose homeostasis and energy balance. Emerging evidence suggests that targeting these pathways could provide novel insights into treating type 2 diabetes and obesity-related complications.

The synthesis of 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin-1-yl}acetic acid presents both challenges and opportunities for synthetic chemists. The complexity of the molecule requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made it possible to construct complex structures more efficiently than traditional approaches. These innovations are critical for enabling the rapid production of libraries of related compounds for high-throughput screening.

The role of computational modeling in drug discovery cannot be overstated. Molecular docking studies have been instrumental in predicting how 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperazin}-1-y lacetic acid interacts with biological targets at the atomic level. By integrating experimental data with computational predictions, researchers can gain valuable insights into structure-function relationships. For instance, virtual screening has identified key residues on target proteins that are critical for binding affinity, guiding medicinal chemists in optimizing lead compounds like this one.

Future directions in the study of 2-{4--5--({(9H-fluoren--9--yl)methoxycarbonyl}amino)--4--methylpentanoylpiperazin--1--y lacetic acid may include exploring its potential as a prodrug or a tool compound for biochemical assays. Prodrug strategies leverage metabolic conversion to release active species within target tissues, potentially improving bioavailability and reducing side effects. Similarly, tool compounds are invaluable for mechanistic studies, allowing researchers to dissect signaling pathways at a molecular level. The versatility of this compound's structure makes it an attractive candidate for both approaches.

The broader implications of this research extend beyond individual therapeutic applications. By providing new molecular tools and insights into disease mechanisms, compounds like 2172144--89--5 contribute to the advancement of precision medicine—a paradigm shift toward personalized therapeutic strategies based on genetic and molecular profiles. As our understanding of biological systems continues to evolve, so too will our capacity to design molecules that precisely address unmet medical needs.

In conclusion,2-{4--5--({(9H-fluoren--9--yl)methoxycarbonyl}amino)--4--methylpentanoylpiperazin--1--y lacetic acid (CAS No.--2172144--89--5) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for human health. Its unique structural features position it as a promising candidate for treating neurological and metabolic disorders through modulating key neurotransmitter systems and metabolic pathways. Continued research into this compound will likely yield novel insights into disease biology while paving the way for next-generation therapeutics.